Cas no 1690527-93-5 (5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1690527-93-5
• MF: C₉H₈BrFN₄
• MW: 271.089023590088
• CID: 6076634
• PubChem ID: 103098599
• Update Time: 2025-06-14

5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• 1690527-93-5
• EN300-1108523
• 5-bromo-1-[(3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C9H8BrFN4/c10-8-13-9(12)14-15(8)5-6-2-1-3-7(11)4-6/h1-4H,5H2,(H2,12,14)
• InChI Key： ISBLIPPTLDFFQR-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 269.99164g/mol
• Monoisotopic Mass: 269.99164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Analysis of 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1690527-93-5)

The compound 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1690527-93-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a bromine atom and a 3-fluorophenylmethyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel triazole derivatives with enhanced pharmacokinetic properties.

One of the key reasons for the growing interest in 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine is its role in the development of small-molecule inhibitors. The 1,2,4-triazole scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of a bromine substituent further enhances its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. This compound is often explored in the context of antifungal and antimicrobial agents, aligning with the global focus on combating drug-resistant pathogens.

In addition to its pharmaceutical applications, CAS No. 1690527-93-5 is also studied for its potential in agrochemical innovation. The fluorophenyl moiety contributes to its lipophilicity, which is crucial for penetration into plant tissues or pest systems. Recent trends in sustainable agriculture have driven research into eco-friendly triazole-based pesticides, and this compound’s structural features position it as a candidate for further investigation. Its stability under various environmental conditions is another area of interest for industrial chemists.

The synthesis of 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are often employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards for research use.

From a commercial perspective, the demand for CAS No. 1690527-93-5 is rising due to its utility in high-throughput screening libraries. Pharmaceutical companies and contract research organizations (CROs) frequently seek such building blocks to accelerate their drug discovery pipelines. The compound’s patent landscape and supply chain dynamics are also topics of discussion among industry stakeholders, particularly in light of recent advancements in green chemistry and cost-effective production methods.

Looking ahead, 5-bromo-1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine is poised to remain a focal point in medicinal and agrochemical research. Its adaptability to structure-based drug design and compatibility with modern computational chemistry tools underscore its relevance. As the scientific community continues to explore its full potential, this compound exemplifies the intersection of innovation and practicality in organic synthesis.